Cas no 1234867-07-2 (ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate)
![ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate structure](https://www.kuujia.com/scimg/cas/1234867-07-2x500.png)
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 1234867-07-2
- VU0647939-1
- AKOS024514446
- ethyl 2-oxo-2-(4-(5-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)acetate
- F5591-1053
- ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate
- ethyl 2-oxo-2-[4-[5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl]piperazin-1-yl]acetate
-
- Inchi: 1S/C16H16F3N5O4/c1-2-27-14(26)13(25)24-7-5-23(6-8-24)11-4-3-10(9-20-11)12-21-15(28-22-12)16(17,18)19/h3-4,9H,2,5-8H2,1H3
- InChI Key: VQHQPCLSHBCLNZ-UHFFFAOYSA-N
- SMILES: FC(C1=NC(C2=CN=C(C=C2)N2CCN(C(C(=O)OCC)=O)CC2)=NO1)(F)F
Computed Properties
- Exact Mass: 399.11543849g/mol
- Monoisotopic Mass: 399.11543849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 102Ų
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5591-1053-15mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-2μmol |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-10μmol |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 10μmol |
$69.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-2mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-25mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 25mg |
$109.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-1mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-40mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 40mg |
$140.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-100mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 100mg |
$248.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-5μmol |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F5591-1053-30mg |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate |
1234867-07-2 | 30mg |
$119.0 | 2023-09-09 |
ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate Related Literature
-
J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
-
Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
-
Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
-
Shenglai Yao,Christoph van Wüllen,Matthias Driess Chem. Commun., 2008, 5393-5395
Additional information on ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate
Recent Advances in the Study of Ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate (CAS: 1234867-07-2)
The compound ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate (CAS: 1234867-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique trifluoromethyl-oxadiazole-pyridine-piperazine-acetate scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological targets. Studies have demonstrated that the trifluoromethyl-oxadiazole moiety is critical for the compound's bioactivity, likely due to its electron-withdrawing properties and metabolic stability. The piperazine linker, on the other hand, enhances solubility and pharmacokinetic properties, making the compound a promising candidate for further development.
One of the key findings from recent investigations is the compound's ability to interact with enzymes involved in inflammatory pathways. In vitro assays have shown that ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate exhibits potent inhibitory activity against certain kinases and proteases, suggesting its potential utility in treating inflammatory and autoimmune disorders. Additionally, preliminary animal studies have indicated favorable bioavailability and low toxicity, further supporting its therapeutic potential.
Another area of interest is the compound's application in oncology. Researchers have explored its efficacy in inhibiting tumor growth by targeting specific signaling pathways. For instance, recent data suggest that the compound can induce apoptosis in cancer cells by modulating the activity of key regulatory proteins. These findings have sparked interest in developing derivatives of ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate with enhanced selectivity and potency for clinical use.
Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the current body of research underscores the potential of ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate as a versatile scaffold for drug discovery, with applications spanning multiple therapeutic areas.
In conclusion, the latest research on ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate highlights its significant potential in medicinal chemistry. Continued exploration of its pharmacological properties and optimization of its structure will be crucial for advancing this compound toward clinical development. The insights gained from these studies may also inform the design of novel therapeutics with improved efficacy and safety profiles.
1234867-07-2 (ethyl 2-oxo-2-(4-{5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl}piperazin-1-yl)acetate) Related Products
- 168335-59-9(rac-(1R,2S)-2-(aminomethyl)cyclohexylmethanol)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)
- 883536-34-3(2-Ethoxy-4,5-dimethylbenzaldehyde)
- 1805097-93-1(5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)
- 383148-69-4(methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)
- 1805532-01-7(Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-carboxylate)
- 1389313-47-6(2-Amino-3,5-dichloro-6-fluorobenzylamine)
- 126268-64-2(3-(5-cyanothiophen-2-yl)propanoic acid)
- 1891965-77-7(3-2-(propan-2-yl)phenyl-1,2-oxazole-5-carboxylic acid)
- 42464-96-0(NNMTi)




